Cas no 1805332-25-5 (5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine
• CAS No: 1805332-25-5
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• CID: 4921498
• Update Time: 2025-08-03

5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF4N/c8-1-3-2-13-7(12)4(5(3)9)6(10)11/h2,6H,1H2
• InChI Key： DUCDHAPRYWNOLQ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(C(F)F)=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine

Introduction to 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine (CAS No. 1805332-25-5)

5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805332-25-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features—including a chloromethyl group, two difluoro substituents, and a difluoromethyl group on the pyridine ring—exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine imparts distinct chemical reactivity, making it a versatile building block for medicinal chemists. The presence of the chloromethyl functionality allows for nucleophilic addition reactions, while the electron-withdrawing effects of the difluoro and difluoromethyl groups influence the electronic properties of the pyridine ring. These features have been exploited in the development of novel compounds targeting diverse biological pathways.

In recent years, fluorinated pyridines have emerged as pivotal scaffolds in drug discovery due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. Among these, compounds like 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine have been investigated for their potential in modulating enzyme inhibition and receptor interaction. For instance, studies have demonstrated its utility in generating analogs with enhanced activity against enzymes involved in inflammatory and infectious diseases.

One of the most compelling aspects of 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the chloromethyl group, researchers have been able to introduce this scaffold into libraries of compounds for high-throughput screening. Notably, derivatives of this compound have shown promising preliminary results in inhibiting specific kinases while maintaining selectivity over related enzymes.

The influence of fluorine atoms on the pyridine core is another area of active investigation. The electron-withdrawing nature of fluorine can enhance binding interactions by increasing lipophilicity and reducing pKa values, thereby improving drug-receptor affinity. In the context of 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine, the dual presence of difluoro and difluoromethyl groups fine-tunes these electronic effects, making it an attractive motif for designing next-generation therapeutics.

Furthermore, agrochemical applications of this compound have not been overlooked. Fluorinated heterocycles are known to exhibit enhanced pest resistance and environmental stability, making them suitable candidates for developing novel pesticides. Research has explored derivatives of 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine as intermediates for systemic insecticides and herbicides, where their structural rigidity and fluorinated substituents contribute to improved field performance.

The synthetic methodologies for preparing 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine also warrant discussion. Given its structural complexity, multiple synthetic routes have been reported in the literature. Common approaches involve multi-step sequences starting from commercially available pyridine precursors followed by fluorination and functionalization steps. Recent advances in catalytic fluorination techniques have enabled more efficient and scalable synthesis of this compound, reducing reliance on hazardous reagents and improving overall atom economy.

From a computational chemistry perspective, modeling studies on 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine have provided insights into its interactions with biological targets. Molecular docking simulations have been used to predict binding modes with enzymes such as kinases and phosphodiesterases. These studies not only aid in rational drug design but also help in understanding structure-activity relationships within this class of compounds.

The safety profile of 5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine is another critical consideration during its development and application. While preliminary toxicity data suggest that it behaves as a moderate irritant upon dermal exposure, further studies are necessary to assess its long-term effects and environmental impact. As with any chemical intermediate used in research or industrial settings, proper handling protocols—including personal protective equipment (PPE) usage and controlled reaction conditions—are essential to ensure worker safety.

In conclusion,5-(Chloromethyl)-2,4-difluoro-3-(difluoromethyl)pyridine (CAS No. 1805332-25-5) represents a fascinating example of how structural modification can yield compounds with tailored biological activities. Its utility as an intermediate in pharmaceutical synthesis underscores its importance in modern drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications for this compound,its role is likely to expand further into innovative chemical space.